Cas no 2126177-16-8 (bis(pyridin-3-yloxy)methanethione)

• Product Name: bis(pyridin-3-yloxy)methanethione
• CAS No: 2126177-16-8
• MF: C₁₁H₈N₂O₂S
• MW: 232.258420944214
• CID: 4639354
• Update Time: 2025-11-01

bis(pyridin-3-yloxy)methanethione Chemical and Physical Properties

Names and Identifiers

• 3-{[(pyridin-3-yloxy)methanethioyl]oxy}pyridine
• bis(pyridin-3-yloxy)methanethione

• Inchi： 1S/C11H8N2O2S/c16-11(14-9-3-1-5-12-7-9)15-10-4-2-6-13-8-10/h1-8H
• InChI Key： JUJDBTBSHNUWRE-UHFFFAOYSA-N
• SMILES： C(=S)(OC1=CC=CN=C1)OC1=CC=CN=C1

Additional information on bis(pyridin-3-yloxy)methanethione

Bis(pyridin-3-yloxy)methanethione (CAS No. 2126177-16-8): An Emerging Compound in Chemical and Biological Research

Bis(pyridin-3-yloxy)methanethione (CAS No. 2126177-16-8) is a novel compound that has garnered significant attention in the fields of chemical and biological research due to its unique structural properties and potential applications. This compound, characterized by its bis(pyridin-3-yloxy) moieties and a methanethione core, exhibits a range of interesting chemical and biological activities that have been the focus of recent studies.

The bis(pyridin-3-yloxy) substituents in bis(pyridin-3-yloxy)methanethione are known for their ability to form stable complexes with various metal ions, making this compound a promising candidate for coordination chemistry and metal ion sensing applications. The pyridine ring, a fundamental heterocyclic structure, is widely recognized for its electron-withdrawing properties and aromatic stability, which contribute to the overall reactivity and selectivity of the compound.

The methanethione group, on the other hand, introduces a sulfur-containing functional group that can participate in various chemical reactions, including nucleophilic substitution and redox processes. This functional group is also known for its ability to form disulfide bonds, which are crucial in many biological systems, particularly in protein folding and stability.

Recent studies have explored the potential of bis(pyridin-3-yloxy)methanethione in various biological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant antioxidant activity, which could be beneficial in protecting cells from oxidative stress and related diseases. The antioxidant properties are attributed to the presence of the sulfur atom in the methanethione group, which can effectively scavenge free radicals.

In addition to its antioxidant activity, bis(pyridin-3-yloxy)methanethione has been investigated for its potential as an antimicrobial agent. Studies have demonstrated that this compound possesses broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action is thought to involve the disruption of bacterial cell membranes, leading to cell death. This property makes bis(pyridin-3-yloxy)methanethione a potential candidate for developing new antimicrobial drugs.

The structural versatility of bis(pyridin-3-yloxy)methanethione also extends to its use in materials science. Researchers have explored its potential as a building block for supramolecular assemblies and functional materials. The ability to form stable complexes with metal ions and its inherent chemical reactivity make it an attractive candidate for designing new materials with tailored properties.

In the context of drug discovery, bis(pyridin-3-yloxy)methanethione has shown promise as a lead compound for developing new therapeutic agents. Its unique combination of structural features—bis(pyridin-3-yloxy) moieties and a methanethione core—provides a platform for optimizing its pharmacological properties through structural modifications. For example, substituting different functional groups on the pyridine rings or modifying the methanethione group can enhance its biological activity or improve its pharmacokinetic profile.

Furthermore, bis(pyridin-3-yloxy)methanethione has been studied for its potential applications in environmental chemistry. Its ability to form stable complexes with metal ions makes it useful in the remediation of contaminated soils and water bodies. By sequestering toxic metal ions, this compound can help reduce environmental pollution and improve ecological health.

In conclusion, bis(pyridin-3-yloxy)methanethione (CAS No. 2126177-16-8) is a multifaceted compound with a wide range of potential applications in chemical and biological research. Its unique structural features—bis(pyridin-3-yloxy) moieties and a methanethione core—confer it with diverse chemical reactivity and biological activity. Ongoing research continues to uncover new possibilities for this compound, making it an exciting area of study for scientists and researchers across multiple disciplines.